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Executive Summary
This guide evaluates the biological profile of 3-Bromo-5-methoxybenzenesulfonamide (CAS:

1261438-84-9), a functionalized pharmacophore used primarily in the development of Carbonic

Anhydrase (CA) inhibitors and tubulin-targeting antiproliferative agents.

While often utilized as a synthetic intermediate, the 3,5-disubstituted benzenesulfonamide core

exhibits intrinsic biological activity. This guide compares its performance against clinical

standards (Acetazolamide) and structural analogs to elucidate its structure-activity relationship

(SAR), specifically focusing on isoform selectivity (hCA II vs. hCA IX/XII) and binding kinetics.

Mechanism of Action (MOA)
The primary biological target of 3-Bromo-5-methoxybenzenesulfonamide is the Carbonic

Anhydrase (CA) family of metalloenzymes.[1][2] The sulfonamide moiety (
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) acts as a Zinc-Binding Group (ZBG).

Molecular Interaction
Ionization: The sulfonamide group acts as a weak acid. Upon binding, the proton is

displaced.

Coordination: The deprotonated nitrogen coordinates directly to the Zn(II) ion in the

enzyme's active site, displacing the catalytic water molecule/hydroxide ion.

Scaffold Interaction: The phenyl ring occupies the hydrophobic pocket. The 3-Bromo and 5-

Methoxy substituents influence the pKa of the sulfonamide (electronic effect) and interact

with hydrophobic and hydrophilic residues (steric/lipophilic effect) in the active site cavity.

Diagram: Sulfonamide-Zinc Coordination Pathway
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Caption: Mechanistic pathway of Carbonic Anhydrase inhibition. The 3-Br and 5-OMe

substituents modulate the acidity and fit of the zinc-binding group.

Comparative Performance Analysis
This section compares 3-Bromo-5-methoxybenzenesulfonamide against a baseline

unsubstituted sulfonamide, a clinical standard, and a highly selective analog.

Comparator Profiles
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Compound Class Role in Analysis
Key Structural
Feature

3-Bromo-5-methoxy-

BSA
Test Subject Probe / Scaffold

Meta-halogen + Meta-

methoxy

Benzenesulfonamide

(BSA)
Analog Baseline Control

Unsubstituted Phenyl

ring

Acetazolamide (AAZ) Clinical Drug Potency Standard
Heterocyclic

(Thiadiazole)

SLC-0111 Clinical Candidate Selectivity Standard Ureido-tail extension

Biological Activity Data (Inhibition Constants, )
Note: Values for the Test Subject are inferred based on established SAR trends of meta-

substituted benzenesulfonamides [1, 2].

Target Isoform
Benzenesulfon
amide
(Baseline)

3-Bromo-5-

methoxy-BSA

(Test Subject)

Acetazolamide
(Standard)

SLC-0111
(Selective)

hCA I (Cytosolic) ~300 nM ~100 - 150 nM 250 nM > 5000 nM

hCA II (Cytosolic) ~200 nM ~40 - 80 nM 12 nM 960 nM

hCA IX (Tumor) ~300 nM ~20 - 50 nM 25 nM 45 nM

hCA XII (Tumor) ~300 nM ~10 - 40 nM 5.7 nM 4.5 nM

Technical Interpretation
Acidity & Potency: The 3-Bromo substituent is electron-withdrawing. This lowers the pKa of

the sulfonamide group compared to unsubstituted BSA, enhancing the ionization required for

Zinc coordination. Consequently, 3-Bromo-5-methoxy-BSA is expected to be 2-4x more

potent than BSA against cytosolic isoforms (hCA I/II).

Selectivity: The 5-Methoxy group adds lipophilicity. Tumor-associated isoforms (hCA IX and

XII) possess hydrophobic pockets that accommodate such groups better than the ubiquitous
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hCA II.[3] This suggests the Test Subject will show a moderate selectivity shift toward hCA

IX/XII compared to BSA, though less than tail-approach inhibitors like SLC-0111.

Experimental Protocols
To validate the activity of this compound, the Stopped-Flow CO2 Hydration Assay is the

industry standard.

Protocol: Stopped-Flow CO2 Hydrase Assay
Objective: Determine the inhibition constant (

) by measuring the rate of CO2 hydration.[4]

Reagent Preparation:

Buffer: 20 mM HEPES (pH 7.5), 20 mM Na2SO4.

Indicator: 0.2 mM Phenol Red.

Substrate: CO2-saturated water (approx. 17-25 mM).

Enzyme: Purified recombinant hCA isoforms (concentration ~5-10 nM).

Inhibitor: Dissolve 3-Bromo-5-methoxybenzenesulfonamide in DMSO (keep final DMSO

< 1%). Prepare serial dilutions (0.1 nM to 10 µM).

Reaction Setup:

Use a Stopped-Flow instrument (e.g., Applied Photophysics).[5]

Syringe A: Enzyme + Inhibitor + Indicator + Buffer.

Syringe B: CO2-saturated water.

Measurement:

Rapidly mix Syringe A and B.
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Monitor absorbance change at 557 nm (Phenol Red color shift from red to yellow as pH

drops).

Record the initial velocity (

) of the uncatalyzed and catalyzed reactions.

Data Analysis:

Calculate % Inhibition at each concentration.

Fit data to the Cheng-Prusoff equation to derive

:

[4]

Self-Validation Check: Ensure the uncatalyzed rate is subtracted from the enzyme rate.

The DMSO control must show 100% activity.[3]

Diagram: Assay Workflow
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Caption: Workflow for the Stopped-Flow CO2 Hydration Assay used to determine Ki values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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